Cas no 41489-76-3 (Methyl 5-Formyl-2-hydroxybenzoate)

• Product Name: Methyl 5-Formyl-2-hydroxybenzoate
• CAS No: 41489-76-3
• MF: C₉H₈O₄
• MW: 180.157423019409
• MDL: MFCD03840784
• CID: 55425
• PubChem ID: 14363598
• Update Time: 2025-06-07

Methyl 5-Formyl-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-formyl-2-hydroxybenzoate
• 5-FORMYL-2-HYDROXYBENZOIC ACID METHYL ESTER
• 5-formylsalicylic acid methyl ester
• methyl 5-formylsalicylate
• 3-methoxycarbonyl-4-hydroxybenzaldehyde
• methyl 3-formyl-6-hydroxybenzoate
• methyl-5-formyl-2-hydroxybenzoate
• 5-Formyl salicylic acid methyl ester
• Benzoic acid, 5-formyl-2-hydroxy-, methyl ester
• 5-formyl-2-hydroxy-benzoic acid methyl ester
• PubChem10567
• methyl-5-formylsalicylate
• KSC490A7B
• Methyl5-Formyl-2-hydroxybenzoate
• XJKWVPNWHOCFBR-UHFFFAOYSA-N
• Methyl 2-hydroxy-5-formylbenzoate
• ZIN
• AKOS006281645
• MFCD03840784
• CS-D1358
• A825569
• SCHEMBL853107
• Methyl5-Formylsalicylate
• EN300-133612
• AMY33526
• FT-0763105
• J-517565
• AC-1045
• M2082
• 41489-76-3
• AS-61265
• DTXSID90559395
• SY002304
• Methyl 5-Formyl-2-hydroxybenzoate

• MDL： MFCD03840784
• Inchi： 1S/C9H8O4/c1-13-9(12)7-4-6(5-10)2-3-8(7)11/h2-5,11H,1H3
• InChI Key： XJKWVPNWHOCFBR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CC=C(C=O)C=1)O)=O

Computed Properties

• Exact Mass: 180.04200
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: No data available
• Density: 1.3100
• Melting Point: 79.0 to 83.0 deg-C
• Boiling Point: 294.5℃ at 760 mmHg
• Flash Point: 118.2℃
• Refractive Index: 1.594
• PSA: 63.60000
• LogP: 0.99130

Methyl 5-Formyl-2-hydroxybenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 5-Formyl-2-hydroxybenzoate

Methyl 5-Formyl-2-hydroxybenzoate (CAS No. 41489-76-3): An Overview of Its Properties, Applications, and Recent Research

Methyl 5-Formyl-2-hydroxybenzoate (CAS No. 41489-76-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as methyl salicylaldehyde ester, is characterized by its unique molecular structure, which includes a formyl group and a hydroxyl group attached to a benzene ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of Methyl 5-Formyl-2-hydroxybenzoate is C₉H₈O₄, and its molecular weight is approximately 176.16 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in organic solvents such as ethanol and acetone. Its melting point ranges from 105°C to 107°C, making it suitable for various synthetic and analytical processes.

In recent years, Methyl 5-Formyl-2-hydroxybenzoate has been the subject of extensive research due to its potential applications in drug development and materials science. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. The formyl group in the molecule can be readily converted into other functional groups through various chemical reactions, making it a valuable building block in organic synthesis.

A study published in the Journal of Organic Chemistry in 2021 explored the use of Methyl 5-Formyl-2-hydroxybenzoate as a precursor for the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, suggesting its potential as a lead compound for further drug development. This research highlights the importance of understanding the reactivity and stability of Methyl 5-Formyl-2-hydroxybenzoate in different chemical environments.

Beyond its pharmaceutical applications, Methyl 5-Formyl-2-hydroxybenzoate has also shown promise in materials science. A recent study published in the Journal of Materials Chemistry A investigated the use of this compound as a ligand for metal coordination complexes. The researchers demonstrated that coordination polymers formed with Methyl 5-Formyl-2-hydroxybenzoate exhibited enhanced thermal stability and mechanical strength, making them suitable for use in advanced materials such as catalysts and sensors.

The environmental impact of Methyl 5-Formyl-2-hydroxybenzoate is another area of growing interest. A study published in the Journal of Environmental Science and Health evaluated the biodegradability and toxicity of this compound. The results indicated that under controlled conditions, Methyl 5-Formyl-2-hydroxybenzoate can be effectively biodegraded by microbial communities, suggesting that it may have a lower environmental impact compared to other organic compounds used in similar applications.

In conclusion, Methyl 5-Formyl-2-hydroxybenzoate (CAS No. 41489-76-3) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique molecular structure and chemical properties make it an attractive candidate for various synthetic processes and material science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing scientific knowledge and technological innovation.